Cas no 1260763-63-0 (tert-butyl N-1-(2-cyanophenyl)piperidin-3-ylcarbamate)

• Product Name: tert-butyl N-1-(2-cyanophenyl)piperidin-3-ylcarbamate
• CAS No: 1260763-63-0
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 6147523
• PubChem ID: 91755286
• Update Time: 2025-08-03

tert-butyl N-1-(2-cyanophenyl)piperidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-cyanophenyl)piperidin-3-ylcarbamate
• 1-(2-CYANO-PHENYL)-PIPERIDIN-3-CARBAMIC ACID TERT-BUTYL ESTER

• MDL： MFCD06657425
• Inchi： 1S/C17H23N3O2/c1-17(2,3)22-16(21)19-14-8-6-10-20(12-14)15-9-5-4-7-13(15)11-18/h4-5,7,9,14H,6,8,10,12H2,1-3H3,(H,19,21)
• InChI Key： YGEVJSKFWNCGJU-UHFFFAOYSA-N
• SMILES： N1(CCCC(C1)NC(=O)OC(C)(C)C)C1=CC=CC=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5

Additional information on tert-butyl N-1-(2-cyanophenyl)piperidin-3-ylcarbamate

tert-butyl N-1-(2-cyanophenyl)piperidin-3-ylcarbamate: A Comprehensive Overview

tert-butyl N-1-(2-cyanophenyl)piperidin-3-ylcarbamate, identified by the CAS number 1260763-63-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent scientific studies for its promising properties and versatility in synthetic chemistry.

The molecular structure of tert-butyl N-1-(2-cyanophenyl)piperidin-3-ylcarbamate comprises a piperidine ring substituted with a tert-butyl group and a cyano-substituted phenyl moiety. The combination of these groups imparts distinctive electronic and steric properties, making it an intriguing subject for research in drug design and material science. Recent advancements in computational chemistry have allowed researchers to model the compound's interactions with biological targets, shedding light on its potential therapeutic applications.

One of the most notable aspects of this compound is its role as a building block in the synthesis of bioactive molecules. The piperidine ring, a common motif in pharmaceuticals, serves as a versatile scaffold for further functionalization. The cyano group attached to the phenyl ring introduces additional electronic effects, enhancing the compound's reactivity in various reactions. This dual functionality makes tert-butyl N-1-(2-cyanophenyl)piperidin-3-ylcarbamate a valuable intermediate in the development of novel drugs targeting diseases such as cancer and inflammation.

In recent studies, researchers have explored the use of this compound in designing inhibitors for key enzymes involved in pathological processes. For instance, its ability to modulate kinase activity has been highlighted in preclinical models, suggesting potential applications in oncology. Furthermore, the compound's stability under physiological conditions and its favorable pharmacokinetic profile make it an attractive candidate for drug delivery systems.

The synthesis of tert-butyl N-1-(2-cyanophenyl)piperidin-3-ylcarbamate involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent optimizations in synthetic protocols have significantly improved the efficiency of its production, making it more accessible for large-scale applications.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its disposal.

The future prospects for tert-butyl N-1-(2-cyanophenyl)piperidin-3-ylcarbamate are promising, with ongoing investigations into its use as a precursor for advanced materials and as an active ingredient in personalized medicine. Its unique combination of structural features positions it as a key player in the evolving landscape of chemical innovation.